4-Bromopyridine-2-carbaldehyde
Overview
Description
4-Bromopyridine-2-carbaldehyde is a reagent used to synthesize Curcumin analogues. It can also be used to prepare 1,4-dihydropyridine calcium antagonists .
Synthesis Analysis
The synthesis of 4-Bromopyridine-2-carbaldehyde involves various chemical reactions. It has been used as a reagent in the synthesis of Curcumin analogues and 1,4-dihydropyridine calcium antagonists . More detailed information about its synthesis process is not available in the retrieved data.Molecular Structure Analysis
The molecular formula of 4-Bromopyridine-2-carbaldehyde is C6H4BrNO. Its molecular weight is 186.01 . Further details about its molecular structure are not available in the retrieved data.Physical And Chemical Properties Analysis
The physical and chemical properties of 4-Bromopyridine-2-carbaldehyde include a molecular weight of 186.01 and a density of 1.683±0.06 g/cm3 . More detailed information about its physical and chemical properties is not available in the retrieved data.Scientific Research Applications
Supramolecular Chemistry
4-Bromopyridine-2-carbaldehyde serves as a building block in supramolecular chemistry . Its structural properties allow it to participate in the formation of complex molecular assemblies through non-covalent interactions such as hydrogen bonding, metal coordination, and π-π interactions. These assemblies have potential applications in the development of novel materials, sensors, and drug delivery systems.
Transition Metal Catalysis
This compound acts as a ligand for transition metal catalysts . The bromine atom and aldehyde group can coordinate with metals, facilitating various catalytic processes. This is particularly useful in cross-coupling reactions, which are pivotal in creating complex organic molecules for pharmaceuticals and agrochemicals.
Luminescent Complexes
Due to its ability to form complexes with metals, 4-Bromopyridine-2-carbaldehyde is used in the synthesis of luminescent materials . These materials have applications in light-emitting diodes (LEDs), display technologies, and as probes in biological imaging.
Organic Synthesis
In organic synthesis, it is employed in the formation of C−N bonds through various cross-coupling reactions . It’s also used in the synthesis of bipyridine derivatives, which are crucial in creating biologically active molecules and other valuable substances .
Medicinal Chemistry
Schiff bases derived from 4-Bromopyridine-2-carbaldehyde exhibit a range of bioactivities, including antibacterial, antiviral, and anticancer properties . These compounds can act as bioactive ligands and chemosensors, highlighting the compound’s role in the development of new therapeutic agents.
Material Science
The compound’s role in material science is underscored by its use in the synthesis of porphyrins . Porphyrins are important in the development of organic semiconductors, solar cells, and as catalysts in the conversion of solar energy.
Safety and Hazards
Mechanism of Action
Target of Action
4-Bromopyridine-2-carbaldehyde, also known as 4-BROMOPICOLINALDEHYDE, is primarily used as a building block in supramolecular chemistry and as a ligand for transition metal catalysts . It is particularly involved in the Suzuki–Miyaura cross-coupling reaction, a widely applied transition metal catalyzed carbon–carbon bond-forming reaction .
Mode of Action
The compound interacts with its targets, primarily transition metal catalysts, to facilitate the formation of carbon–carbon bonds. This is achieved through a process known as transmetalation, where the compound is transferred from boron to palladium . The compound’s bromine atom plays a crucial role in this process, acting as a leaving group that allows the coupling reaction to proceed.
Biochemical Pathways
The Suzuki–Miyaura cross-coupling reaction, in which 4-Bromopyridine-2-carbaldehyde participates, is a key pathway in organic synthesis. This reaction allows for the formation of complex organic compounds from simpler precursors, enabling the synthesis of a wide range of biologically active compounds and pharmaceuticals .
Result of Action
The primary result of the action of 4-Bromopyridine-2-carbaldehyde is the formation of new carbon–carbon bonds. This enables the synthesis of complex organic compounds from simpler precursors. In the context of its use as a ligand for transition metal catalysts, it can facilitate the formation of luminescent complexes .
Action Environment
The action of 4-Bromopyridine-2-carbaldehyde is influenced by various environmental factors. For instance, the efficiency of the Suzuki–Miyaura cross-coupling reaction can be affected by the nature of the solvent, the temperature, and the presence of a base . Furthermore, the compound’s stability and reactivity can be influenced by factors such as light and temperature.
properties
IUPAC Name |
4-bromopyridine-2-carbaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BrNO/c7-5-1-2-8-6(3-5)4-9/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKVQWOKUEZYWRQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=C1Br)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BrNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70563713 | |
Record name | 4-Bromopyridine-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70563713 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
131747-63-2 | |
Record name | 4-Bromopyridine-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70563713 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-bromopyridine-2-carbaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.